Cas no 2228777-47-5 (5-(4-chloro-2-fluorophenyl)-1,3-oxazolidin-2-one)

• Product Name: 5-(4-chloro-2-fluorophenyl)-1,3-oxazolidin-2-one
• CAS No: 2228777-47-5
• MF: C₉H₇ClFNO₂
• MW: 215.608784914017
• CID: 6547602
• PubChem ID: 165638028
• Update Time: 2025-06-08

5-(4-chloro-2-fluorophenyl)-1,3-oxazolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 5-(4-chloro-2-fluorophenyl)-1,3-oxazolidin-2-one
• EN300-1985426
• 2228777-47-5

• Inchi： 1S/C9H7ClFNO2/c10-5-1-2-6(7(11)3-5)8-4-12-9(13)14-8/h1-3,8H,4H2,(H,12,13)
• InChI Key： WUQPWSDSSSYONK-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)F)C1CNC(=O)O1

Computed Properties

• Exact Mass: 215.0149343g/mol
• Monoisotopic Mass: 215.0149343g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 38.3Ų

Additional information on 5-(4-chloro-2-fluorophenyl)-1,3-oxazolidin-2-one

Introduction to 5-(4-chloro-2-fluorophenyl)-1,3-oxazolidin-2-one (CAS No. 2228777-47-5)

5-(4-chloro-2-fluorophenyl)-1,3-oxazolidin-2-one is a significant compound in the realm of pharmaceutical chemistry, characterized by its unique structural and functional properties. This heterocyclic compound, identified by the CAS number 2228777-47-5, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of both chloro and fluoro substituents on the aromatic ring enhances its reactivity, making it a valuable scaffold for synthesizing novel bioactive molecules.

The chemical structure of 5-(4-chloro-2-fluorophenyl)-1,3-oxazolidin-2-one consists of an oxazolidinone ring fused with a phenyl group substituted at the 4-position with a chlorine atom and at the 2-position with a fluorine atom. This specific arrangement imparts distinct electronic and steric properties, which are critical for its interaction with biological targets. The oxazolidinone moiety is particularly noteworthy, as it is a well-known pharmacophore in drug design, often employed in the development of antibiotics and antiviral agents.

In recent years, the pharmaceutical industry has seen a surge in interest for compounds that exhibit dual functionality, allowing for multitarget interactions. 5-(4-chloro-2-fluorophenyl)-1,3-oxazolidin-2-one fits this criterion well, as its structural features enable it to engage with multiple binding sites on biological macromolecules. This property is particularly advantageous in the quest for developing broad-spectrum therapeutic agents that can combat various diseases simultaneously.

One of the most compelling aspects of 5-(4-chloro-2-fluorophenyl)-1,3-oxazolidin-2-one is its role as a key intermediate in the synthesis of more complex pharmacological entities. Researchers have leveraged its reactivity to develop novel derivatives that exhibit enhanced efficacy and reduced toxicity compared to their parent compounds. For instance, studies have demonstrated that modifications at the 4-chloro and 2-fluorophenyl positions can significantly alter the pharmacokinetic profile of the resulting molecules, leading to improved bioavailability and target specificity.

The oxazolidinone core of 5-(4-chloro-2-fluorophenyl)-1,3-oxazolidin-2-one is particularly interesting from a mechanistic standpoint. This scaffold can adopt multiple conformations due to its flexibility, which allows it to interact favorably with diverse biological targets. Additionally, the presence of both electron-withdrawing (chloro) and electron-donating (fluoro) groups on the aromatic ring fine-tunes its electronic properties, making it an ideal candidate for designing molecules with tailored biological activities.

Recent advancements in computational chemistry have further illuminated the potential of 5-(4-chloro-2-fluorophenyl)-1,3-oxazolidin-2-one as a lead compound. Molecular docking studies have revealed that this compound can bind effectively to several therapeutic targets, including enzymes and receptors implicated in inflammatory diseases and cancer. These findings have spurred interest in exploring its derivatives as potential candidates for clinical trials.

The synthesis of 5-(4-chloro-2-fluorophenyl)-1,3-oxazolidin-2-one involves multi-step organic transformations that highlight its synthetic versatility. The process typically begins with the preparation of a halogenated phenyl derivative, which is then coupled with an appropriate oxazolidinone precursor under controlled conditions. The reaction sequence often employs palladium-catalyzed cross-coupling techniques to ensure high yields and selectivity.

In conclusion, 5-(4-chloro-2-fluorophenyl)-1,3-oxazolidin-2-one (CAS No. 2228777-47-5) represents a promising entity in pharmaceutical research due to its unique structural features and versatile reactivity. Its potential applications in drug development are vast, ranging from antimicrobial agents to anti-inflammatory drugs. As research continues to uncover new derivatives and synthetic pathways for this compound, its significance in medicinal chemistry is expected to grow even further.